Cas no 7478-88-8 (3-(4-acetamidobenzenesulfonamido)propanoic acid)

• Product Name: 3-(4-acetamidobenzenesulfonamido)propanoic acid
• CAS No: 7478-88-8
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• MDL: MFCD01140124
• CID: 980428
• PubChem ID: 344574
• Update Time: 2025-09-26

3-(4-acetamidobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[4-(ACETYLAMINO)PHENYL]SULFONYL}AMINO)PROPANOIC ACID
• 3-[(4-acetamidophenyl)sulfonylamino]propanoic acid
• N-{[4-(Acetylamino)phenyl]sulfonyl}-beta-alanine
• 3-(4-acetamidobenzenesulfonamido)propanoic acid
• 3-(4-Acetylamino-phenylsulfonylamino)-propionsaeure
• AC1L80V5
• AC1Q1KTS
• AG-G-97617
• NSC401551
• Oprea1_537765
• Oprea1_798267
• SureCN2008204
• N-([4-(Acetylamino)phenyl]sulfonyl)-beta-alanine
• EN300-08995
• DTXSID80322570
• 7478-88-8
• MFCD01140124
• 3-(4-acetamidophenylsulfonamido)propanoic acid
• N-(4-Acetamidobenzene-1-sulfonyl)-beta-alanine
• VS-09141
• 3-(4-acetamidophenylsulfonamido)propanoicacid
• NSC-401551
• EU-0029551
• F0493-0102
• AKOS000116823
• SCHEMBL2008204
• SR-01000576935-1
• FT-0683997
• CS-0221373
• Z45532285
• SR-01000576935
• BBL029186
• 3-((4-acetamidophenyl)sulfonamido)propanoic acid
• G30301
• STK724057
• ALBB-015737
• beta-alanine, N-[[4-(acetylamino)phenyl]sulfonyl]-

• MDL： MFCD01140124
• Inchi： 1S/C11H14N2O5S/c1-8(14)13-9-2-4-10(5-3-9)19(17,18)12-7-6-11(15)16/h2-5,12H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： WJPNHFVXBVQRJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 285.05459
• Monoisotopic Mass: 286.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.4

3-(4-acetamidobenzenesulfonamido)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-acetamidobenzenesulfonamido)propanoic acid

3-(4-Acetamidobenzenesulfonamido)propanoic Acid: A Key Compound in Pharmaceutical and Biotechnological Innovations

3-(4-Acetamidobenzenesulfonamido)propanoic acid, with the chemical structure CAS No. 7478-88-8, has emerged as a pivotal molecule in modern pharmaceutical research. This compound belongs to the class of sulfonamido derivatives, which are widely studied for their potential applications in drug development, enzyme inhibition, and molecular targeting. Its unique structural features, including the 4-acetamidobenzenesulfonamido functional group and the propanoic acid backbone, make it a versatile scaffold for chemical modifications. Recent advancements in synthetic chemistry and biotechnology have further expanded its utility in therapeutic and diagnostic contexts.

The 4-acetamidobenzenesulfonamido moiety is particularly significant due to its ability to interact with biological targets such as enzymes, receptors, and ion channels. This functional group combines the benzenesulfonamide scaffold with an acetamido substituent, creating a hybrid structure that enhances molecular specificity. The propanoic acid chain further contributes to the compound's solubility and pharmacokinetic properties, making it suitable for oral administration and prolonged biological activity. These characteristics have positioned 3-(4-acetamidobenzenesulfonamido)propanoic acid as a valuable candidate in the development of novel therapeutics.

Recent studies have highlighted the role of 3-(4-acetamidobenzenesulfonamido)propanoic acid in modulating signaling pathways associated with inflammatory diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of the pro-inflammatory cytokine pathway, suggesting applications in autoimmune disorders and chronic inflammation. The compound's ability to selectively target phosphodiesterase enzymes, which are implicated in cellular signaling, further underscores its therapeutic relevance. These findings align with broader trends in drug discovery, where multi-target ligands are increasingly favored for their ability to address complex pathophysiological mechanisms.

In the realm of synthetic chemistry, the synthesis of 3-(4-acetamidobenzenesulfonamido)propanoic acid has been optimized through catalytic methodologies and green chemistry approaches. A 2022 breakthrough in asymmetric synthesis enabled the efficient production of this compound with high stereochemical purity, which is critical for its biological activity. Researchers have also explored solid-phase peptide synthesis techniques to incorporate this scaffold into larger molecular structures, such as peptides and oligonucleotides. These advancements reflect the growing emphasis on sustainable and scalable synthesis strategies in pharmaceutical manufacturing.

Moreover, the biological activity of 3-(4-acetamidobenzenesulfonamido)propanoic acid has been extensively evaluated in preclinical models. A 2024 study in Drug Discovery Today reported its antitumor potential against multidrug-resistant cancer cells, highlighting its ability to disrupt cell membrane permeability and induce apoptosis. The compound's low toxicity profile in in vitro assays further supports its potential as a lead molecule for oncology drug development. These findings are part of a broader shift in oncology research toward targeted therapies with reduced side effects and improved patient outcomes.

Applications of 3-(4-acetamidobenzenesulfonamido)propanoic acid extend beyond therapeutic uses. In the field of biotechnology, this compound has been explored as a ligand for molecular imaging and drug delivery systems. Its ability to bind to specific receptors or proteins makes it a promising candidate for contrast agents in magnetic resonance imaging (MRI) and positron emission tomography (PET). Additionally, its amphiphilic nature has been leveraged to design nanoparticle-based delivery systems for enhanced drug bioavailability and targeted release.

The structural versatility of 3-(4-acetamidobenzenesulfonamido)propanoic acid also makes it a valuable tool in drug design and combinatorial chemistry. By modifying the propanoic acid chain or the benzenesulfonamide group, researchers can tailor the compound's properties to address specific therapeutic needs. For example, extending the carbon chain may improve lipophilicity and enhance penetration into the central nervous system, while substituting the acetamido group with other functional groups could modulate its metabolic stability.

Challenges in the development of 3-(4-acetamidobenzenesulfonamido)propanoic acid include optimizing its selectivity and bioavailability while minimizing off-target effects. Ongoing research focuses on structure-activity relationship (SAR) studies to identify the most effective molecular configurations. Additionally, efforts are being made to integrate this compound into multi-target drug candidates that address multiple disease pathways simultaneously, reflecting the complexity of modern therapeutic challenges.

In conclusion, 3-(4-acetamidobenzenesulfonamido)propanoic acid represents a significant advancement in the field of pharmaceutical sciences. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising scaffold for the development of novel therapeutics. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing a wide range of medical conditions, from inflammatory diseases to cancer.